Cas no 444080-34-6 (1-(2-ethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde)

1-(2-ethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde structure
444080-34-6 structure
Product Name:1-(2-ethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
CAS No:444080-34-6
MF:C15H17NO
MW:227.301584005356
MDL:MFCD02629490
CID:929479
PubChem ID:818775
Update Time:2025-04-19

1-(2-ethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrrole-3-carboxaldehyde,1-(2-ethylphenyl)-2,5-dimethyl-(9CI)
    • 1-(2-Ethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
    • 1H-PYRROLE-3-CARBOXALDEHYDE, 1-(2-ETHYLPHENYL)-2,5-DIMETHYL-
    • AH-487/15276161
    • 444080-34-6
    • CS-0118047
    • AKOS000113315
    • DB-279909
    • EN300-86687
    • 1-(2-ethylphenyl)-2,5-dimethylpyrrole-3-carbaldehyde
    • 1-(2-ethylphenyl)-2,5-dimethyl-1H-pyrrole-3-carbaldehyde
    • MDL: MFCD02629490
    • Inchi: 1S/C15H17NO/c1-4-13-7-5-6-8-15(13)16-11(2)9-14(10-17)12(16)3/h5-10H,4H2,1-3H3
    • InChI Key: YHBICGIUEWNWRA-UHFFFAOYSA-N
    • SMILES: O=CC1C=C(C)N(C=1C)C1C=CC=CC=1CC

Computed Properties

  • Exact Mass: 227.131014166g/mol
  • Monoisotopic Mass: 227.131014166g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 3
  • Complexity: 266
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.4
  • Topological Polar Surface Area: 22Ų

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